Cas no 2228439-86-7 (4-(2,3,6-trifluorophenyl)oxane-2,6-dione)

• Product Name: 4-(2,3,6-trifluorophenyl)oxane-2,6-dione
• CAS No: 2228439-86-7
• MF: C₁₁H₇F₃O₃
• MW: 244.166693925858
• CID: 6077712
• PubChem ID: 165720450
• Update Time: 2025-05-20

4-(2,3,6-trifluorophenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2,3,6-trifluorophenyl)oxane-2,6-dione
• EN300-1790718
• 2228439-86-7

• Inchi： 1S/C11H7F3O3/c12-6-1-2-7(13)11(14)10(6)5-3-8(15)17-9(16)4-5/h1-2,5H,3-4H2
• InChI Key： GJRHKVBVHBQVHC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1CC(=O)OC(C1)=O)F)F

Computed Properties

• Exact Mass: 244.03472857g/mol
• Monoisotopic Mass: 244.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(2,3,6-trifluorophenyl)oxane-2,6-dione

4-(2,3,6-Trifluorophenyl)oxane-2,6-dione: A Comprehensive Overview

The compound 4-(2,3,6-trifluorophenyl)oxane-2,6-dione, identified by the CAS number 2228439-86-7, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of oxane-2,6-dione, which is a cyclic ketone with a six-membered ring structure. The substitution of the oxane ring with a trifluorophenyl group at the 4-position introduces intriguing electronic and steric effects that make this compound a valuable subject for research and development.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 4-(2,3,6-trifluorophenyl)oxane-2,6-dione in drug discovery and advanced materials. The trifluorophenyl group is known for its strong electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. This makes it a promising candidate for applications in pharmaceuticals, where such properties are often desirable for enhancing bioavailability and efficacy.

In terms of synthesis, researchers have developed various methods to prepare 4-(2,3,6-trifluorophenyl)oxane-2,6-dione. One common approach involves the Friedel-Crafts acylation reaction of fluorobenzene derivatives with appropriate acylating agents. The reaction conditions are optimized to ensure high yield and purity of the product. Additionally, advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound.

The structural integrity of 4-(2,3,6-trifluorophenyl)oxane-2,6-dione has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies reveal that the molecule adopts a planar conformation due to the rigid nature of the oxane ring and the electron-withdrawing trifluorophenyl group. This planarity is crucial for its application in organic electronics and optoelectronic devices.

Recent research has also explored the use of 4-(2,3,6-trifluorophenyl)oxane-2,6-dione as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it an ideal component for self-assembled structures. Such structures have potential applications in drug delivery systems and stimuli-responsive materials.

In conclusion, 4-(2,3,6-trifluorophenyl)oxane-2,6-dione (CAS No. 2228439-86-7) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques position it as a key player in future innovations within organic chemistry and materials science.